Cas no 56759-33-2 (1-(3-bromo-4-nitrophenyl)ethan-1-one)

• Product Name: 1-(3-bromo-4-nitrophenyl)ethan-1-one
• CAS No: 56759-33-2
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 2102605
• PubChem ID: 12224159
• Update Time: 2025-08-04

1-(3-bromo-4-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-4'-nitroacetophenone
• 1-(3-Bromo-4-nitrophenyl)ethanone
• 1-(3-bromo-4-nitrophenyl)ethan-1-one
• DTXSID10481225
• AS-46321
• AGN-PC-0NI5CD
• AKOS025404197
• 3-bromo-(4-nitrophenyl)-ethanone
• CL9382
• KOIQPVZFSPQQDF-UHFFFAOYSA-N
• 1-(3-BROMO-4-NITROPHENYL)-ETHANONE
• MFCD18973825
• SCHEMBL4313890
• DB-315200
• CS-0197294
• C8H6BrNO3
• 56759-33-2
• DTXCID10432035

• MDL： MFCD18973825
• Inchi： 1S/C8H6BrNO3/c1-5(11)6-2-3-8(10(12)13)7(9)4-6/h2-4H,1H3
• InChI Key： KOIQPVZFSPQQDF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-4-nitrophenyl)ethan-1-one

Comprehensive Overview of 1-(3-bromo-4-nitrophenyl)ethan-1-one (CAS No. 56759-33-2)

1-(3-bromo-4-nitrophenyl)ethan-1-one, with the CAS number 56759-33-2, is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound belongs to the class of aromatic ketones, characterized by the presence of a bromo and nitro substituent on the phenyl ring. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry and material science.

The growing interest in 1-(3-bromo-4-nitrophenyl)ethan-1-one is driven by its versatility in organic synthesis. Researchers often search for "synthesis methods for 1-(3-bromo-4-nitrophenyl)ethan-1-one" or "applications of CAS 56759-33-2" to explore its potential in drug development and agrochemical formulations. The compound's bromo and nitro functional groups are pivotal for cross-coupling reactions, enabling the construction of diverse molecular architectures.

In recent years, the demand for high-purity 1-(3-bromo-4-nitrophenyl)ethan-1-one has surged due to its role in developing novel therapeutics. For instance, queries like "56759-33-2 in drug discovery" highlight its relevance in targeting specific biological pathways. The compound's ability to act as a precursor for inhibitors or modulators in enzymatic processes has made it a focal point in cancer research and neurodegenerative disease studies.

From an industrial perspective, CAS 56759-33-2 is also employed in the production of advanced materials. Searches for "1-(3-bromo-4-nitrophenyl)ethan-1-one in OLEDs" reflect its utility in organic light-emitting diodes (OLEDs), where its electron-withdrawing properties enhance device efficiency. This aligns with the global push toward sustainable technologies and energy-efficient displays.

Quality control and analytical characterization of 1-(3-bromo-4-nitrophenyl)ethan-1-one are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly referenced in studies involving this compound. Researchers frequently inquire about "56759-33-2 spectral data" or "purity standards for bromo-nitrophenyl derivatives" to validate their findings.

Environmental and safety considerations are also paramount when handling 1-(3-bromo-4-nitrophenyl)ethan-1-one. While not classified as hazardous under standard regulations, proper storage and disposal protocols are emphasized in laboratory settings. This aligns with broader trends in green chemistry, where minimizing waste and optimizing synthetic routes are prioritized.

In summary, 1-(3-bromo-4-nitrophenyl)ethan-1-one (CAS 56759-33-2) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and agrochemicals. Its structural uniqueness and reactivity continue to inspire innovation, addressing contemporary challenges in science and technology. As research evolves, this compound is poised to remain a cornerstone in synthetic chemistry and beyond.